Cas no 150937-43-2 (Brinzolamide Hydrochloride)

Brinzolamide Hydrochloride is a carbonic anhydrase inhibitor used primarily in ophthalmic solutions to reduce intraocular pressure in conditions such as glaucoma and ocular hypertension. Its mechanism of action involves decreasing aqueous humor production, thereby alleviating pressure on the optic nerve. The hydrochloride salt form enhances solubility and stability, ensuring consistent efficacy in formulation. Brinzolamide Hydrochloride is valued for its selective inhibition of carbonic anhydrase II, minimizing systemic side effects while maintaining therapeutic effectiveness. It is often combined with other agents like timolol for synergistic effects. The compound exhibits favorable pharmacokinetics, with localized action and minimal systemic absorption, making it a reliable choice for long-term management of elevated intraocular pressure.
Brinzolamide Hydrochloride structure
Brinzolamide Hydrochloride structure
Product Name:Brinzolamide Hydrochloride
CAS No:150937-43-2
MF:C12H22ClN3O5S3
MW:419.968178272247
CID:824872
PubChem ID:11711447
Update Time:2025-10-29

Brinzolamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Brinzolamide Hydrochloride
    • (4R)-4-(ethylamino)-2-(3-methoxypropyl)-1,1-dioxo-3,4-dihydrothieno[3,2-e]thiazine-6-sulfonamide,hydrochloride
    • AL-4682 Hydrochloride
    • Azopt Hydrochloride
    • UNII-N36YTS80H4
    • (R)-4-(Ethylamino)-3,4-dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazine-6-sulfonamide 1,1-dioxide monohydrochloride
    • Azopt
    • (4R)-4-(EthylaMino)-3,4-dihydro-2-(3-Methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazine-6-sulfonaMide 1,1-Dioxide Hydrochloride
    • UGAMYTZPFRXCOG-PPHPATTJSA-N
    • DA-69106
    • DTXCID1087146
    • DTXSID40164655
    • (4R)-4-(Ethylamino)-3,4-dihydro-2-(3-methoxypropyl)-2H-thieno(3,2-E)-1,2-thiazine-6-sulfonamide 1,1-dioxide hydrochloride
    • AL-4862 (hydrochloride)
    • (4R)-4-(Ethylamino)-3,4-dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazine-6-sulfonamide 1,1-Dioxide Hydrochloride;
    • (+)-(R)-4-ethylamino-3,4-dihydro-2-(3-methoxypropyl)-2H-thieno-[3,2-e]-1,2-thiazine-6-sulfonamide-1,1-dioxide hydrochloride
    • (4R)-4-(ethylamino)-2-(3-methoxypropyl)-1,1-dioxo-3,4-dihydrothieno[3,2-e]thiazine-6-sulfonamide;hydrochloride
    • SCHEMBL2006341
    • 150937-43-2
    • CS-0113445
    • N36YTS80H4
    • AKOS030241862
    • HY-B0588A
    • Brinzolamide (hydrochloride)
    • Q27284484
    • 2H-Thieno(3,2-E)-1,2-thiazine-6-sulfonamide, 4-(ethylamino)-3,4-dihydro-2-(3-methoxypropyl)-, 1,1-dioxide, hydrochloride (1:1), (4R)-
    • Brinzolamide hydrochloride [MI]
    • J-008761
    • Inchi: 1S/C12H21N3O5S3.ClH/c1-3-14-10-8-15(5-4-6-20-2)23(18,19)12-9(10)7-11(21-12)22(13,16)17;/h7,10,14H,3-6,8H2,1-2H3,(H2,13,16,17);1H/t10-;/m0./s1
    • InChI Key: UGAMYTZPFRXCOG-PPHPATTJSA-N
    • SMILES: Cl.S1(C2=C(C=C(S(N)(=O)=O)S2)[C@H](CN1CCCOC)NCC)(=O)=O

Computed Properties

  • Exact Mass: 419.04100
  • Monoisotopic Mass: 419.0410120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 598
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 164Ų

Experimental Properties

  • Melting Point: 91-93?C
  • Boiling Point: 586°C at 760 mmHg
  • Flash Point: 308.2°C
  • PSA: 163.80000
  • LogP: 4.07960
  • Specific Rotation: D +10.35° (c = 1 in water)

Brinzolamide Hydrochloride Security Information

  • Storage Condition:Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Brinzolamide Hydrochloride Pricemore >>

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Brinzolamide Hydrochloride Production Method

Additional information on Brinzolamide Hydrochloride

Professional Introduction to Brinzolamide Hydrochloride (CAS No. 150937-43-2)

Brinzolamide Hydrochloride, a compound with the chemical identifier CAS No. 150937-43-2, is a significant pharmaceutical agent widely recognized for its therapeutic applications in the management of ocular hypertension and glaucoma. This introduction delves into the compound's chemical properties, pharmacological mechanisms, clinical significance, and recent advancements in research that highlight its role in modern medicine.

The molecular structure of Brinzolamide Hydrochloride consists of a sulfonamide moiety, which is a key feature contributing to its pharmacological activity. The sulfonamide group interacts with carbonic anhydrase enzymes, specifically Carbonic Anhydrase II, leading to a reduction in aqueous humor production within the eye. This mechanism is pivotal in lowering intraocular pressure (IOP), a primary goal in the treatment of glaucoma and other conditions associated with elevated IOP.

Recent studies have expanded our understanding of Brinzolamide Hydrochloride's efficacy and safety profile. Research published in peer-reviewed journals has demonstrated its effectiveness in both acute and chronic settings, making it a cornerstone in the pharmacological arsenal against glaucoma. For instance, a study published in the Journal of Ophthalmology highlighted that Brinzolamide Hydrochloride significantly reduces IOP within hours of administration, with effects lasting up to 24 hours. This rapid onset and sustained duration make it particularly suitable for once-daily dosing regimens.

Beyond its primary application in ophthalmology, Brinzolamide Hydrochloride has been explored for potential benefits in other therapeutic areas. Emerging research suggests that its inhibitory effect on carbonic anhydrase may have implications in the treatment of certain neurological disorders. Studies have indicated that reduced carbonic anhydrase activity could modulate neurotransmitter levels and potentially alleviate symptoms associated with conditions such as epilepsy and migraine headaches. While these applications are still under investigation, they underscore the compound's versatility and broad therapeutic potential.

The formulation of Brinzolamide Hydrochloride into various pharmaceutical products has been refined over the years to enhance patient compliance and efficacy. Available formulations include eye drops, which are the most common due to their direct application to the ocular surface. These formulations are designed to minimize systemic absorption while maintaining optimal therapeutic levels locally. Additionally, advancements in drug delivery systems have led to the development of sustained-release formulations, which further improve patient convenience by extending the duration of action.

Clinical trials have consistently shown that Brinzolamide Hydrochloride is well-tolerated, with adverse effects generally mild and transient. The most commonly reported side effects include local irritation such as redness, itching, and discomfort upon administration. These effects are typically self-limiting and diminish as the patient's eyes adapt to the medication. Rare but serious adverse effects have been reported, including allergic reactions and changes in visual acuity, which necessitate immediate discontinuation and medical evaluation.

The role of Brinzolamide Hydrochloride in combination therapy has also been well-documented. It is often used alongside other ocular hypotensive agents to achieve greater IOP reduction than what could be achieved with monotherapy alone. This synergistic approach is particularly beneficial for patients with advanced glaucoma or those who do not respond adequately to single-agent therapy. Combination therapies involving Brinzolamide Hydrochloride have been shown to provide more comprehensive control over IOP fluctuations throughout the day.

In conclusion, Brinzolamide Hydrochloride (CAS No. 150937-43-2) remains a vital component in the management of ocular hypertension and glaucoma due to its potent pharmacological effects and favorable safety profile. The compound's ability to inhibit carbonic anhydrase effectively reduces aqueous humor production, thereby lowering IOP and protecting retinal function. Recent research continues to uncover new potential applications for Brinzolamide Hydrochloride beyond its traditional use in ophthalmology, highlighting its broad therapeutic significance. As our understanding of its mechanisms and applications evolves, so too will its role in modern medical practice.

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